Cas no 1807281-09-9 (5-Cyano-2,3-difluorobenzyl chloride)

5-Cyano-2,3-difluorobenzyl chloride is a versatile fluorinated aromatic intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features—a reactive benzyl chloride group, electron-withdrawing cyano substituent, and strategically placed fluorine atoms—enhance its utility in nucleophilic substitution and cross-coupling reactions. The difluorination pattern improves metabolic stability in active ingredients, while the cyano group facilitates further functionalization. This compound is particularly valuable for constructing complex heterocycles or fluorinated scaffolds under mild conditions. It exhibits good solubility in common organic solvents, enabling flexible reaction design. The high purity (>97%) and consistent batch-to-batch quality ensure reliable performance in multistep syntheses. Proper handling under inert conditions is recommended due to moisture sensitivity.
5-Cyano-2,3-difluorobenzyl chloride structure
1807281-09-9 structure
Product Name:5-Cyano-2,3-difluorobenzyl chloride
CAS No:1807281-09-9
MF:C8H4ClF2N
MW:187.573867797852
CID:4980458
Update Time:2025-11-06

5-Cyano-2,3-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-2,3-difluorobenzyl chloride
    • Inchi: 1S/C8H4ClF2N/c9-3-6-1-5(4-12)2-7(10)8(6)11/h1-2H,3H2
    • InChI Key: MTSFFBZLAUNSMA-UHFFFAOYSA-N
    • SMILES: ClCC1C(=C(C=C(C#N)C=1)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 201
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.8

5-Cyano-2,3-difluorobenzyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013012250-250mg
5-Cyano-2,3-difluorobenzyl chloride
1807281-09-9 97%
250mg
480.00 USD 2021-06-25
Alichem
A013012250-500mg
5-Cyano-2,3-difluorobenzyl chloride
1807281-09-9 97%
500mg
823.15 USD 2021-06-25
Alichem
A013012250-1g
5-Cyano-2,3-difluorobenzyl chloride
1807281-09-9 97%
1g
1,564.50 USD 2021-06-25

Additional information on 5-Cyano-2,3-difluorobenzyl chloride

5-Cyano-2,3-difluorobenzyl Chloride: A Comprehensive Overview

5-Cyano-2,3-difluorobenzyl chloride (CAS No. 1807281-09-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and advanced organic synthesis. This compound is characterized by its unique structure, which features a benzyl group substituted with cyano and difluoro functionalities. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable building block in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 5-cyano-2,3-difluorobenzyl chloride involves a series of carefully optimized reactions, often employing fluorination techniques and nucleophilic substitution strategies. Recent advancements in catalytic methods have enabled the scalable production of this compound with high purity and yield. Its structure is particularly amenable to further functionalization, allowing chemists to explore a wide range of applications in drug discovery and material design.

One of the most promising applications of 5-cyano-2,3-difluorobenzyl chloride lies in its use as an intermediate in the synthesis of bioactive molecules. The cyano group serves as an excellent electrophilic site for nucleophilic attacks, while the difluoro substitution enhances the compound's stability and bioavailability. Researchers have recently utilized this compound to develop novel inhibitors for key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine atoms also contribute to the compound's lipophilicity, which is crucial for crossing biological membranes.

In the realm of materials science, 5-cyano-2,3-difluorobenzyl chloride has been explored as a precursor for the synthesis of advanced polymers and liquid crystal materials. The benzyl chloride moiety can be readily incorporated into polymer backbones, offering enhanced thermal stability and mechanical properties. Recent studies have demonstrated its potential in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The electronic properties of 5-cyano-2,3-difluorobenzyl chloride also make it an attractive candidate for use in optoelectronic devices. The cyano group acts as an electron-withdrawing substituent, modulating the electronic characteristics of the molecule to suit specific device requirements. This has led to its investigation in organic light-emitting diodes (OLEDs) and photovoltaic cells, where it can enhance efficiency and stability.

From a synthetic chemistry perspective, 5-cyano-2,3-difluorobenzyl chloride serves as a versatile platform for exploring new reaction pathways. Its reactivity under various conditions has been extensively studied, leading to the discovery of novel transformations that expand its utility in organic synthesis. For instance, recent research has highlighted its role in click chemistry reactions and enantioselective syntheses.

In conclusion, 5-cyano-2,3-difluorobenzyl chloride (CAS No. 1807281-09-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.

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